![molecular formula C21H20FN3O3 B2643051 2-ethoxy-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide CAS No. 921575-45-3](/img/structure/B2643051.png)
2-ethoxy-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Pharmacokinetics and Metabolism Studies
The metabolism and disposition of compounds structurally related to 2-ethoxy-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide have been extensively studied in humans. These investigations provide insights into how similar compounds are metabolized and their potential applications in therapeutic interventions. For instance, the study of the metabolism of a γ-Aminobutyric Acid Type A Receptor Partial Agonist in humans revealed insights into the compound's biotransformation via oxidative deamination and active renal secretion, highlighting the importance of understanding the pharmacokinetics for drug development (Shaffer et al., 2008).
Diagnostic Imaging
Compounds similar to this compound have found applications in diagnostic imaging. For example, radiolabeled benzamides have been used in scintigraphic detection of melanoma metastases, leveraging their ability to bind to specific receptors or interact with intracellular structures in melanoma (Maffioli et al., 1994). This application underscores the potential of structurally related compounds in facilitating early detection and management of cancer.
Antibiotic Research
In the realm of antibiotic research, studies have explored the metabolism and disposition of novel peptidase deformylase inhibitors, such as GSK1322322, to combat bacterial infections. This research demonstrates the utility of understanding the pharmacokinetics and metabolic pathways of new therapeutic agents for enhancing their efficacy and safety profile (Mamaril-Fishman et al., 2014).
Neuropsychiatric Disorder Studies
Radiolabeled benzamides have also been employed in the study of neuropsychiatric disorders, such as schizophrenia and Parkinson's disease. The use of these compounds in imaging techniques like PET scans facilitates the noninvasive assessment of brain receptor occupancy and aids in the understanding of the pathophysiology of these conditions (Pike et al., 1995).
Properties
IUPAC Name |
2-ethoxy-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O3/c1-2-28-19-6-4-3-5-17(19)21(27)23-13-14-25-20(26)12-11-18(24-25)15-7-9-16(22)10-8-15/h3-12H,2,13-14H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVKIJEVKUMQFNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.